Cas no 14001-69-5 (2-Methoxy-5-nitropyrimidine)

• Product Name: 2-Methoxy-5-nitropyrimidine
• CAS No: 14001-69-5
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• MDL: MFCD00474639
• CID: 224077
• Update Time: 2025-10-29

2-Methoxy-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitropyrimidine
• Pyrimidine, 2-methoxy-5-nitro-
• ZPUHFIFABZPKHA-UHFFFAOYSA-N
• NSC528725
• 5-nitro-2-methoxypyrimidine
• 2-methoxy-5-nitro-pyrimidine
• Pyrimidine,2-methoxy-5-nitro-
• FCH1114509
• RP21924
• AX8208895
• AB0022245
• W3059
• ST24028073
• A807611

• MDL： MFCD00474639
• Inchi： 1S/C5H5N3O3/c1-11-5-6-2-4(3-7-5)8(9)10/h2-3H,1H3
• InChI Key： ZPUHFIFABZPKHA-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: 0.3
• Topological Polar Surface Area: 80.8

Experimental Properties

• Boiling Point: 305.3±34.0℃ at 760 mmHg
• PSA: 80.83000
• LogP: 0.91660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Methoxy-5-nitropyrimidine

2-Methoxy-5-Nitropyrimidine: A Comprehensive Overview

2-Methoxy-5-nitropyrimidine (CAS No. 14001-69-5) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyrimidine ring structure with methoxy and nitro substituents, has garnered attention due to its unique chemical properties and potential for functionalization. Recent advancements in synthetic methodologies and its integration into advanced materials have further solidified its importance in contemporary research.

The molecular structure of 2-methoxy-5-nitropyrimidine is defined by a pyrimidine ring system, which consists of a six-membered ring with two nitrogen atoms at positions 1 and 3. The substituents at positions 2 and 5—a methoxy group (-OCH3) and a nitro group (-NO2), respectively—contribute to the compound's reactivity and selectivity in various chemical reactions. These groups also play a pivotal role in modulating the electronic properties of the molecule, making it an attractive candidate for applications in coordination chemistry, sensor development, and drug design.

Recent studies have explored the use of 2-methoxy-5-nitropyrimidine as a precursor for the synthesis of heterocyclic compounds with enhanced electronic properties. For instance, researchers have employed this compound in the construction of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its ability to coordinate with metal ions or form strong covalent bonds is highly advantageous. These materials exhibit promising potential in gas storage, catalysis, and sensing applications.

In the realm of medicinal chemistry, 2-methoxy-5-nitropyrimidine has been investigated as a scaffold for designing bioactive molecules. Its ability to undergo various substitution reactions allows for the introduction of functional groups that can target specific biological pathways. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory, antioxidant, or anticancer activities, making them valuable leads for drug discovery.

The synthesis of 2-methoxy-5-nitropyrimidine typically involves multi-step processes that combine nucleophilic aromatic substitution and oxidation reactions. Researchers have optimized these methods to improve yield and purity, often employing catalytic systems or microwave-assisted techniques to enhance reaction efficiency. These advancements have made the compound more accessible for large-scale applications.

From an environmental perspective, 2-methoxy-5-nitropyrimidine has been studied for its role in green chemistry initiatives. Its use as a building block for biodegradable polymers or as a component in eco-friendly materials aligns with current trends toward sustainable chemical practices. Additionally, its low toxicity profile makes it suitable for applications where human exposure is a concern.

In conclusion, 2-methoxy-5-nitropyrimidine (CAS No. 14001-69-5) stands as a testament to the versatility of heterocyclic compounds in modern chemistry. With ongoing research uncovering new synthetic pathways and functional applications, this compound continues to be a focal point in both academic and industrial settings. Its integration into advanced materials and therapeutic agents underscores its significance in driving innovation across diverse scientific disciplines.